N-(2-fluoro-6-hydroxyphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide

• IUPAC Name: N-(2-fluoro-6-hydroxyphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide
• InChI: InChI=1S/C15H12FNO3/c16-11-5-3-6-12(18)14(11)17-15(19)10-8-20-13-7-2-1-4-9(10)13/h1-7,10,18H,8H2,(H,17,19)
• InChI Key: CXFXUCSNMHNZNY-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=CC=CC=C2O1)C(=O)NC3=C(C=CC=C3F)O
• Molecular Formula: C15H12FNO3
• Molecular Weight: 273.26 g/mol

Description

N-(2-fluoro-6-hydroxyphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide, also known as FHPC, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a versatile tool for researchers in various fields. In

Mechanism of Action

The mechanism of action of N-(2-fluoro-6-hydroxyphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and receptors. N-(2-fluoro-6-hydroxyphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. N-(2-fluoro-6-hydroxyphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide has also been shown to inhibit the activity of peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects
N-(2-fluoro-6-hydroxyphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide has been shown to have a variety of biochemical and physiological effects, including anti-inflammatory, anti-atherosclerotic, neuroprotective, and anti-cancer effects. N-(2-fluoro-6-hydroxyphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide has also been shown to modulate glucose and lipid metabolism, making it a potential treatment for metabolic disorders such as diabetes and obesity.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-fluoro-6-hydroxyphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide in lab experiments is its versatility. N-(2-fluoro-6-hydroxyphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide has been shown to have a variety of biochemical and physiological effects, making it a useful tool for researchers in various fields. Another advantage is its high purity and yield, which allows for consistent and reproducible results. However, one limitation of using N-(2-fluoro-6-hydroxyphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide in lab experiments is its cost. N-(2-fluoro-6-hydroxyphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide is a relatively expensive compound, which may limit its use in certain research settings.

Future Directions

There are several future directions for the use of N-(2-fluoro-6-hydroxyphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide in scientific research. One direction is the development of new therapies for neurodegenerative diseases, cardiovascular diseases, and cancer. N-(2-fluoro-6-hydroxyphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide has shown promising results in preclinical studies, and further research is needed to determine its potential as a therapeutic agent. Another direction is the study of N-(2-fluoro-6-hydroxyphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide's effects on glucose and lipid metabolism, which may lead to the development of new treatments for metabolic disorders. Finally, the development of new synthesis methods for N-(2-fluoro-6-hydroxyphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide may lead to more cost-effective production and wider availability for researchers.

Synthesis Methods

The synthesis of N-(2-fluoro-6-hydroxyphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide involves several steps, including the reaction between 2-fluoro-6-hydroxybenzoic acid and 1,3-dihydrobenzofuran-2-carboxylic acid to form an intermediate compound. This intermediate is then reacted with thionyl chloride and N,N-dimethylformamide to yield N-(2-fluoro-6-hydroxyphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide. The synthesis method has been optimized to yield high purity and high yield of N-(2-fluoro-6-hydroxyphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide.

Scientific Research Applications

N-(2-fluoro-6-hydroxyphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide has been used in a variety of scientific research applications, including studies on the central nervous system, cardiovascular system, and cancer. In the central nervous system, N-(2-fluoro-6-hydroxyphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide has been shown to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases. In the cardiovascular system, N-(2-fluoro-6-hydroxyphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide has been shown to have anti-inflammatory and anti-atherosclerotic effects, making it a potential treatment for cardiovascular diseases. In cancer research, N-(2-fluoro-6-hydroxyphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide has been shown to have anti-cancer effects and can potentially be used in the development of new cancer therapies.